Cas no 10478-06-5 (Benzoic acid,3,5-dinitro-, octyl ester)

• Product name: Benzoic acid,3,5-dinitro-, octyl ester
• CAS No: 10478-06-5
• MF: C₁₅H₂₀N₂O₆
• MW: 324.3291
• CID: 170997
• PubChem ID: 139163

Benzoic acid,3,5-dinitro-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dinitro-, octyl ester
• Benzoic acid, 3,5-dinitro, octyl ester
• octyl 3,5-dinitrobenzoate
• NSC-87165
• UUJMMZMVYHKYGJ-UHFFFAOYSA-N
• NSC 87165
• 10478-06-5
• SCHEMBL9678186
• DTXSID90146724
• Benzoic acid,5-dinitro-, octyl ester
• 3,5-Dinitrobenzoesaure-n-octylester
• Benzoic acid, 3,5-dinitro-, octyl ester
• NSC87165

• Inchi： InChI=1S/C15H20N2O6/c1-2-3-4-5-6-7-8-23-15(18)12-9-13(16(19)20)11-14(10-12)17(21)22/h9-11H,2-8H2,1H3
• InChI Key： UUJMMZMVYHKYGJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(C1C=C([N+]([O-])=O)C=C([N+]([O-])=O)C=1)=O

Computed Properties

• Exact Mass: 324.1322
• Monoisotopic Mass: 324.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 438.2°Cat760mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.539
• PSA: 112.58
• LogP: 5.06670